Cas no 1807140-99-3 (6-Chloro-3-nitropyridine-2-acetic acid)

• Product Name: 6-Chloro-3-nitropyridine-2-acetic acid
• CAS No: 1807140-99-3
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 4902946
• Update Time: 2025-08-05

6-Chloro-3-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-nitropyridine-2-acetic acid
• 2-(6-chloro-3-nitropyridin-2-yl)acetic acid

• Inchi： 1S/C7H5ClN2O4/c8-6-2-1-5(10(13)14)4(9-6)3-7(11)12/h1-2H,3H2,(H,11,12)
• InChI Key： ACAXUFHCKDNXBT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC(=O)O)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.1
• Topological Polar Surface Area: 96

Additional information on 6-Chloro-3-nitropyridine-2-acetic acid

Introduction to 6-Chloro-3-nitropyridine-2-acetic acid (CAS No: 1807140-99-3)

6-Chloro-3-nitropyridine-2-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1807140-99-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic acid features a pyridine core substituted with a chloro group at the 6-position and a nitro group at the 3-position, terminated with an acetic acid moiety at the 2-position. The unique structural configuration of this compound makes it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>6-Chloro-3-nitropyridine-2-acetic acid molecule exhibits notable reactivity due to the presence of both electron-withdrawing nitro and electron-donating chloro groups. These substituents influence its electronic properties, making it a versatile precursor in organic synthesis. The acetic acid functional group further enhances its utility as a building block for more complex structures, particularly in medicinal chemistry.

In recent years, 6-Chloro-3-nitropyridine-2-acetic acid has garnered attention in academic and industrial research for its role in developing novel therapeutic agents. Its pyridine scaffold is a common motif in many drugs, including antiviral, antibacterial, and anticancer compounds. The nitro group can be further functionalized through reduction or condensation reactions, while the chloro group offers opportunities for nucleophilic substitution reactions, enabling the construction of diverse molecular architectures.

One of the most compelling applications of 6-Chloro-3-nitropyridine-2-acetic acid lies in its use as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By modifying the< strong>6-Chloro-3-nitropyridine-2-acetic acid structure, researchers can develop selective kinase inhibitors with potential therapeutic benefits. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which are central to cancer cell proliferation and survival.

The< strong>6-Chloro-3-nitropyridine-2-acetic acid molecule also finds utility in the development of agrochemicals. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their efficacy and environmental stability. The structural features of< strong>6-Chloro-3-nitropyridine-2-acetic acid, particularly the nitro and chloro substituents, contribute to its bioactivity against various pests and pathogens. Researchers have leveraged these properties to design novel agrochemicals that offer improved crop protection while minimizing environmental impact.

In addition to its pharmaceutical and agrochemical applications, 6-Chloro-3-nitropyridine-2-acetic acid has been investigated for its potential role in material science. The pyridine ring can interact with metal ions to form coordination complexes, which have applications in catalysis, sensors, and luminescent materials. The nitro and chloro groups further enhance these interactions by providing additional coordination sites or influencing the electronic properties of the complexes.

The synthesis of< strong>6-Chloro-3-nitropyridine-2-acetic acid typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Common synthetic routes include nitration followed by chlorination and subsequent functionalization at the 2-position with an acetyl group. These reactions require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The< strong>CAS No: 1807140-99-3 registry number ensures that researchers worldwide can reliably identify and access this compound for their studies. Quality control measures are essential when handling< strong>6-Chloro-3-nitropyridine-2-acetic acid, as impurities can affect its reactivity and downstream applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm purity and structural integrity.

Ongoing research continues to uncover new applications for< strong>6-Chloro-3-nitropyridine-2-acetic acid. For example, studies have explored its potential as a precursor for organic electronic materials due to its ability to form stable radicals upon reduction. These radicals can be incorporated into conductive polymers or small-molecule emitters for use in light-emitting diodes (LEDs) and organic photovoltaics.

The versatility of< strong>6-Chloro-3-nitropyridine-2-acetic acid underscores its importance as a chemical building block. Its unique structural features enable a wide range of chemical modifications, making it indispensable in drug discovery, agrochemical development, and material science. As research progresses, it is likely that new applications for this compound will continue to emerge, further solidifying its role as a cornerstone of modern chemical synthesis.